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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)acetamide

Cat. No.: B12102047

Get Quote

Content Type: Technical Whitepaper & Sourcing Guide Focus: Supply Chain Integrity, Quality

Control (QC), and Application Logic Target CAS: 137089-45-3 (Free Base), 1394042-67-1 (HCl

Salt)[1]

Molecular Intelligence & Application Context
Before engaging suppliers, the sourcing scientist must define the precise structural

requirements.[1] 2-(2-Aminoethoxy)acetamide is a specialized short-chain PEG linker, often

categorized under "Protein Degrader Building Blocks" (PROTACs) or fragment-based drug

discovery (FBDD) libraries.[1]

Structural Definition
Unlike the ubiquitous [2-(2-Aminoethoxy)ethoxy]acetic acid (AEEA), which acts as a carboxylic

acid linker, the acetamide variant presents a neutral, polar terminus.[1] This structural nuance

is critical:

Role: Often serves as a hydrophilic "cap" to improve solubility without introducing charge, or

as a hydrogen-bond donor/acceptor motif in binding pockets (e.g., E3 ligase ligand design).

[1]
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Chemical Identity:

IUPAC: 2-(2-Aminoethoxy)acetamide[1]

Linear Formula:

[1]

Key CAS:137089-45-3 (Free Base), 1394042-67-1 (HCl Salt)[1]

Molecular Weight: 118.13 g/mol (Free Base)

The "Identity Trap"
A common sourcing error is confusing this molecule with AEEA (CAS 134978-97-5).[1]

AEEA: Ends in

.[1][2] Reactive linker.

Target (Acetamide): Ends in

. Non-reactive cap (under standard coupling conditions).

Consequence: Purchasing the acid instead of the amide will result in unintended

polymerization or failure to cap the target residue.[1]

The Sourcing Ecosystem[1]
The market for 2-(2-Aminoethoxy)acetamide is bifurcated between catalog suppliers

(milligram scale) and bulk manufacturers (gram-to-kilo scale).[1]

Supplier Tiering Strategy
Do not rely on a single vendor.[1] Use a tiered approach to mitigate risk.[1]
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Tier Vendor Category
Recommended
Suppliers

Strategic Use Case

1 Primary Catalog
BLD Pharm, Enamine,

Ambeed

Rapid prototyping

(<1g).[1] High stock

reliability.

2 Bulk/Industrial
American Elements,

Combi-Blocks

Scale-up (>10g).[1]

Requires lead time but

offers lower Cost Per

Gram (CPG).

3 Specialty PEG
BroadPharm, Quanta

BioDesign

High-purity

requirements (>98%).

[1] Best for GMP-

adjacent workflows.[1]

Sourcing Logic Flow (DOT Visualization)
The following decision tree illustrates the logic for selecting a supplier based on project phase

and risk tolerance.
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Sourcing Requirement:
2-(2-Aminoethoxy)acetamide

Quantity Required?

< 1 Gram
(Discovery/Screening)

> 10 Grams
(Process Dev/Pilot)

Tier 1: Catalog Vendors
(BLD Pharm, Enamine)

Tier 2: Bulk Suppliers
(American Elements)

Critical Impurity Risk:
Acid Hydrolysis?

Tier 3: Specialty PEG
(BroadPharm/Quanta)

High Sensitivity
(GMP/Late Stage)

Standard Grade
(>95%)

Standard Screening

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for PEG-amide linkers, prioritizing scale and impurity

risk.

Technical Validation & Quality Control (QC)
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Trusting a Certificate of Analysis (CoA) blindly is a critical failure point in drug development. For

2-(2-Aminoethoxy)acetamide, the primary quality risks are hygroscopicity and amide

hydrolysis.[1]

The "Self-Validating" Protocol
Since this molecule lacks a strong UV chromophore (only weak end-absorption at 205-210

nm), standard HPLC-UV is insufficient.[1] You must employ a detector capable of quantifying

non-chromophoric species.[1]

Recommended Method: HILIC-CAD (Charged Aerosol Detection)
[1]

Rationale: HILIC (Hydrophilic Interaction Liquid Chromatography) retains small polar

molecules that elute in the void volume of Reverse Phase columns. CAD detects all non-

volatile analytes, ensuring you see the impurities that UV misses.[1]

Step-by-Step Protocol:

Column: Waters XBridge Amide or TSKgel Amide-80 (

).

Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 4.5 (Buffers the amine).

Mobile Phase B: Acetonitrile.

Gradient: 90% B to 60% B over 15 minutes. (Retains the polar amine).[1]

Detection: CAD (Nebulizer temp: 35°C) + MS (ESI Positive).

Pass Criteria:

Main Peak Area > 97%.[1][3]

Specific Impurity Check: Look for mass

(Target) vs.
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(Hydrolyzed Acid).

Impurity Profiling Table
The following table summarizes the specific impurities to target during QC.

Impurity Name Origin Detection Method Acceptance Limit

2-(2-

Aminoethoxy)acetic

acid

Hydrolysis of amide LC-MS (ESI-) / HILIC < 1.0%

Diglycolic Acid Amides Oxidation byproduct LC-MS < 0.5%

Water
Hygroscopic

absorption
Karl Fischer (KF)

< 2.0% (Critical for

stoichiometry)

Handling & Storage Logistics[1]
Hygroscopicity Warning: Short-chain amino-PEGs are notoriously hygroscopic.[1] If the

material absorbs water:[1]

The effective molecular weight changes, ruining stoichiometric precision in conjugation

reactions.[1]

Hydrolysis of the terminal amide accelerates, generating the carboxylic acid impurity.[1]

Standard Operating Procedure (SOP):

Receipt: Immediately verify container seal integrity.

Storage: Store at -20°C under Argon or Nitrogen.

Usage: Allow the vial to equilibrate to room temperature before opening to prevent

condensation.

Re-sealing: Parafilm is insufficient. Use a desiccator or purge with inert gas before returning

to the freezer.[1]
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QC Workflow Visualization
The following diagram outlines the mandatory QC workflow upon receipt of the material.

Material Receipt
(-20°C Storage)

Visual Inspection
(Clumping = Wet)

Karl Fischer
(Water Content)

Identity Check
(1H-NMR in D2O)

Purity Check
(HILIC-CAD/MS) Release for Use?

Adjust Stoichiometry
based on % WaterPurity OK,

Water > 1%

Reject / PurifyFail

Release to LabPass

Click to download full resolution via product page

Figure 2: Quality Control workflow emphasizing moisture management and stoichiometry

adjustment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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